N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-2-(4-methylbenzenesulfonamido)acetamide

• IUPAC Name: N-(3-carbazol-9-yl-2-hydroxypropyl)-2-[(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C24H25N3O4S/c1-17-10-12-19(13-11-17)32(30,31)26-15-24(29)25-14-18(28)16-27-22-8-4-2-6-20(22)21-7-3-5-9-23(21)27/h2-13,18,26,28H,14-16H2,1H3,(H,25,29)
• InChI Key: BNILRKXKQYSBCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)NCC(CN2C3=CC=CC=C3C4=CC=CC=C42)O
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol

Description

N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-2-(4-methylbenzenesulfonamido)acetamide, also known as “carbamazepine”, is a drug used to treat epilepsy and other neurological disorders. It is an anticonvulsant, meaning it works to prevent seizures by stabilizing electrical activity in the brain. It is also used to treat bipolar disorder, trigeminal neuralgia, and other psychiatric disorders. Carbamazepine is a synthetic drug, meaning it is produced in a laboratory and not found in nature. It is a white, odorless, crystalline powder that is soluble in water and has a bitter taste.

Scientific Research Applications

Carbamazepine has been studied extensively in scientific research for its potential applications in the treatment of various neurological disorders. It has been used in clinical trials to treat epilepsy, bipolar disorder, and other psychiatric disorders. In addition, it has been studied for its potential applications in the treatment of neuropathic pain, drug addiction, and Alzheimer’s disease. It has also been studied for its potential use in the treatment of epilepsy in children.

Mechanism of Action

Carbamazepine works by blocking the action of certain chemicals in the brain that are responsible for causing seizures. It acts on the sodium channels in the brain, which are responsible for controlling the electrical activity in the brain. By blocking these channels, carbamazepine prevents the electrical activity from becoming too chaotic, which can lead to seizures.
Biochemical and Physiological Effects
Carbamazepine has been found to have a wide range of biochemical and physiological effects. It has been found to have a calming effect on the central nervous system, which can help to reduce the frequency and intensity of seizures. It has also been found to have anti-anxiety and antidepressant effects, which can help to reduce the symptoms of depression and anxiety. In addition, it has been found to have anti-inflammatory and analgesic effects, which can help to reduce pain and inflammation.

Advantages and Limitations for Lab Experiments

Carbamazepine has several advantages and limitations when used in laboratory experiments. One of the main advantages is its low cost, which makes it an attractive option for researchers on a budget. In addition, it is widely available and can be easily obtained from chemical suppliers. However, it is important to note that carbamazepine is a controlled substance and therefore requires special handling and storage. Additionally, it is important to be aware of the potential side effects of carbamazepine, such as dizziness, nausea, and drowsiness.

Future Directions

There are a number of potential future directions for the use of carbamazepine in scientific research. One potential direction is to explore its potential use in the treatment of other neurological disorders, such as Parkinson’s disease and Huntington’s disease. Additionally, further research could be done to explore the potential use of carbamazepine in the treatment of drug addiction and substance abuse. Additionally, further research could be done to explore the potential use of carbamazepine in the treatment of Alzheimer’s disease. Finally, further research could be done to explore the potential use of carbamazepine in the treatment of other psychiatric disorders, such as anxiety and depression.

Synthesis Methods

Carbamazepine is synthesized in a three-step process. The first step involves the preparation of 3-methyl-9H-carbazole-9-carboxylic acid, which is done by reacting 4-methylbenzenesulfonyl chloride with 3-hydroxypropionitrile. The second step involves the reaction of the carbazole-9-carboxylic acid with 2-methoxypropionyl chloride to form the carbamazepine intermediate. The third and final step involves the reaction of the intermediate with 4-methylbenzenesulfonamide to produce the desired carbamazepine product.